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Compound of Interest

Compound Name: Ethylenediamine tartrate

Cat. No.: B3049953 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ethylenediamine tartrate, a

compound with significant applications in materials science and stereochemistry. This

document elucidates the properties, synthesis, and key applications of two closely related

compounds often referred to as ethylenediamine tartrate, providing clarity on their distinct

CAS numbers and molecular formulas. This guide is intended to be a valuable resource for

professionals in research, and drug development.

Compound Identification and Physicochemical
Properties
It is crucial to distinguish between two primary forms of ethylenediamine tartrate, as they

differ in their stoichiometry.

Ethylenediamine Tartrate is the 1:1 salt of ethylenediamine and tartaric acid.

Ethylenediamine di-l-(+)-tartrate is the 1:2 salt of ethylenediamine and L-(+)-tartaric acid.

A summary of their key identifiers and physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Ethylenediamine Tartrate Compounds
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Property Ethylenediamine Tartrate
Ethylenediamine di-l-(+)-
tartrate

CAS Number 22719-15-9[1] 996-78-1[2]

Molecular Formula C6H14N2O6[3] C10H20N2O12[2]

Molecular Weight 210.19 g/mol [1][3] 360.27 g/mol [2]

IUPAC Name
2,3-dihydroxybutanedioic

acid;ethane-1,2-diamine[3]

bis((2R,3R)-2,3-

dihydroxybutanedioic

acid);ethane-1,2-diamine[2]

Synonyms Aminoethylammonium tartrate

Ethane-1,2-diamine

bis((2R,3R)-2,3-

dihydroxysuccinate)[2]

Synthesis and Experimental Protocols
The primary method for synthesizing ethylenediamine tartrate is through a neutralization

reaction between ethylenediamine and tartaric acid in a suitable solvent, typically water.

Synthesis of Ethylenediamine Tartrate (1:1)
Protocol:

Dissolution: Dissolve equimolar amounts of ethylenediamine and tartaric acid in deionized

water. The reaction is an acid-base neutralization.[1]

Heating: Gently heat the solution to approximately 60°C to ensure the complete dissolution

of all reactants.[1]

Crystallization: Allow the solution to cool slowly to room temperature. Single crystals can be

grown using the slow evaporation technique.[1]

Isolation and Purification: The resulting crystals can be isolated by filtration. Further

purification can be achieved by recrystallization from water.
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Synthesis of Ethylenediamine Tartrate (1:1)
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Process
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Heating (60°C)
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Ethylenediamine Tartrate (C6H14N2O6)
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Caption: Synthesis workflow for Ethylenediamine Tartrate (1:1).

Crystal Growth and Structure
Ethylenediamine tartrate is known for its ability to form large, high-quality single crystals.[1]

These crystals have garnered interest due to their piezoelectric and nonlinear optical

properties.

Crystal Growth Protocol (Slow Evaporation):
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Saturated Solution Preparation: Prepare a saturated solution of ethylenediamine tartrate in

deionized water at a slightly elevated temperature.

Seed Crystal Introduction: Place a small, high-quality seed crystal in the saturated solution.

Controlled Evaporation: Allow the solvent to evaporate slowly at a constant temperature. This

slow process encourages the growth of a large, single crystal.

Crystal Harvesting: Once the crystal has reached the desired size, it can be carefully

removed from the solution.

The crystal structure of anhydrous ethylenediamine d-tartrate is monoclinic with the space

group P2₁.[1] The crystal lattice is stabilized by an extensive network of hydrogen bonds

between the protonated amine groups of the ethylenediammonium cation and the carboxylate

and hydroxyl groups of the tartrate anion.[1]

Crystal Growth Workflow

Saturated Solution

Controlled Evaporation

Seed Crystal

Crystal Growth

Harvesting

Single Crystal
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Caption: General workflow for single crystal growth.

Key Applications
Piezoelectric and Nonlinear Optical Materials
Single crystals of ethylenediamine tartrate exhibit piezoelectric properties, meaning they

generate an electrical charge in response to applied mechanical stress.[1] This property has

led to their historical use in electro-acoustic filters.[1] Furthermore, due to its non-

centrosymmetric crystal structure, ethylenediamine tartrate displays nonlinear optical (NLO)

properties. It has a second harmonic generation (SHG) efficiency reported to be 0.13 times that

of potassium dihydrogen phosphate (KDP), making it a candidate for frequency conversion of

laser light.[1]

Chiral Resolving Agent
Ethylenediamine tartrate serves as a chiral resolving agent in stereochemistry.[1] This

application is crucial for the separation of enantiomers, which is of high importance in the

pharmaceutical industry where the chirality of a drug molecule can significantly impact its

pharmacological activity. The process involves the formation of diastereomeric salts with a

racemic mixture, which can then be separated based on differences in their physical properties,

such as solubility.

Protocol for Chiral Resolution:

Diastereomeric Salt Formation: A racemic mixture (e.g., of a chiral acid) is reacted with an

enantiomerically pure chiral base (the resolving agent, in this case, a derivative of

ethylenediamine tartrate) to form a mixture of diastereomeric salts.

Separation: The diastereomeric salts, having different physical properties, are separated,

often by fractional crystallization.

Liberation of Enantiomers: The separated diastereomers are then treated to remove the

chiral resolving agent, yielding the individual, enantiomerically pure compounds.
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Chiral Resolution using Ethylenediamine Tartrate
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Caption: Logical diagram of the chiral resolution process.

Relevance in Drug Development
While ethylenediamine tartrate itself is not a common active pharmaceutical ingredient, the

ethylenediamine moiety is a significant pharmacophore.

Improving Solubility: Ethylenediamine is a component of the bronchodilator drug

aminophylline, where it is combined in a 2:1 ratio with theophylline. The ethylenediamine

serves to increase the solubility of theophylline in water.[4][5][6]

Anti-tuberculosis Agents: The 1,2-ethylenediamine structure is the pharmacophore of

ethambutol, a first-line drug for the treatment of tuberculosis.[7] Furthermore, novel

ethylenediamine derivatives, such as SQ109, are being investigated for their potent activity

against Mycobacterium tuberculosis, including multidrug-resistant strains.[7][8] These

derivatives often work by targeting essential processes in the bacterial cell wall synthesis.[8]

The development of new drugs based on the ethylenediamine scaffold is an active area of

research to combat the rise of drug-resistant tuberculosis.[7]

Conclusion
Ethylenediamine tartrate, in its different stoichiometric forms, presents a fascinating subject

for researchers in materials science and organic chemistry. Its utility in growing piezoelectric

and NLO crystals, coupled with its application as a chiral resolving agent, underscores its

importance. For drug development professionals, the ethylenediamine scaffold continues to be

a promising foundation for the design of new therapeutic agents, particularly in the fight against

infectious diseases like tuberculosis. This guide provides a foundational understanding of these
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compounds, their synthesis, and their diverse applications, aiming to support further research

and innovation in these fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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